N-((4-benzyl-5-((2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)-4-methoxybenzamide

• IUPAC Name: N-[[4-benzyl-5-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-4-methoxybenzamide
• InChI: InChI=1S/C29H29N5O3S/c1-37-24-15-13-23(14-16-24)28(36)30-18-26-31-32-29(34(26)19-21-8-3-2-4-9-21)38-20-27(35)33-17-7-11-22-10-5-6-12-25(22)33/h2-6,8-10,12-16H,7,11,17-20H2,1H3,(H,30,36)
• InChI Key: ONTDUZNBMPVJMS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NCC2=NN=C(N2CC3=CC=CC=C3)SCC(=O)N4CCCC5=CC=CC=C54
• Molecular Formula: C29H29N5O3S
• Molecular Weight: 527.6 g/mol

Description

N-((4-benzyl-5-((2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)-4-methoxybenzamide is a useful research compound. Its molecular formula is C29H29N5O3S and its molecular weight is 527.64. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

Research on compounds with structural similarities to N-((4-benzyl-5-((2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)-4-methoxybenzamide focuses on innovative synthesis methods and structural characterization. For instance, the study by Rakshit et al. (2011) presents an efficient Rh(III)-catalyzed oxidative olefination by directed C-H bond activation of N-methoxybenzamides, demonstrating a method that could potentially be applied to synthesize related compounds (Rakshit, Grohmann, Besset, & Glorius, 2011).

Potential Biological Activities

The examination of related compounds also extends to exploring potential biological activities. For instance, the development of novel benzamide analogs for imaging the sigma-2 receptor status of solid tumors with positron emission tomography (PET) suggests a role in diagnostic imaging (Tu et al., 2007). Similarly, compounds exhibiting antimicrobial and anticonvulsant activities indicate a broad spectrum of potential therapeutic applications. Rajasekaran, Rajamanickam, and Darlinquine (2013) synthesized novel derivatives of 2-thioxoquinazolin-4(3H)-ones, demonstrating antimicrobial and anticonvulsant activities, suggesting the diverse biological relevance of structurally related compounds (Rajasekaran, Rajamanickam, & Darlinquine, 2013).